Cas no 5466-91-1 ( )
structure
Product Name:
CAS No:5466-91-1
MF:C12H12N2O2S
MW:248.300881385803
CID:942471
PubChem ID:231839
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- N-(4-aminophenyl)benzenesulfonamide
- (4-aminophenyl)benzenesulfonamide
- 4'-aminobenzenesulfonanilide
- AC1L5MK5
- AC1Q6VUV
- benzenesulfonamide, n-(4-aminophenyl)-
- benzenesulfonic acid-(4-amino-anilide)
- Benzolsulfonsaeure-(4-amino-anilid)
- CBDivE_015058
- ChemDiv3_000660
- N-Benzolsulfonyl-p-phenylendiamin
- N-phenylsulfonyl-1,4-phenylenediamine
- NSC28604
- SureCN3081180
- NSC 28604
- DTXSID40282883
- STK358781
- N-phenylsulfonyl--1,4-phenylenediamine
- HMS2621P17
- SCHEMBL3081180
- BDBM50554591
- 5466-91-1
- BRD-K61239558-001-01-9
- CHEMBL181686
- A1-05973
- MLS000685461
- SMR000312425
- NCGC00172646-01
- HMS1474N22
- AKOS000129633
- NSC-28604
-
-
- Inchi: 1S/C12H12N2O2S/c13-10-6-8-11(9-7-10)14-17(15,16)12-4-2-1-3-5-12/h1-9,14H,13H2
- InChI Key: UGLIOSUKEZPTCF-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(NC1C=CC(=CC=1)N)(=O)=O
Computed Properties
- Exact Mass: 391.16463
- Monoisotopic Mass: 248.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 80.6Ų
Experimental Properties
- Density: 1.33
- Boiling Point: 573.7°C at 760 mmHg
- Flash Point: 300.8°C
- Refractive Index: 1.669
- PSA: 86.6
- LogP: 3.80460
Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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